Cas no 2306278-42-0 (methyl 6-bromo-8-fluoro-quinoline-3-carboxylate)

• Product Name: methyl 6-bromo-8-fluoro-quinoline-3-carboxylate
• CAS No: 2306278-42-0
• MF: C₁₁H₇BrFNO₂
• MW: 284.08
• MDL: MFCD31729401
• CID: 5095923
• PubChem ID: 138106125
• Update Time: 2025-11-02

methyl 6-bromo-8-fluoro-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-8-fluoro-quinoline-3-carboxylate
• SY270387
• methyl 6-bromo-8-fluoroquinoline-3-carboxylate
• P19644
• PB42266
• MFCD31729401
• AS-79338
• CS-0309461
• Methyl6-bromo-8-fluoro-quinoline-3-carboxylate
• 2306278-42-0

• MDL： MFCD31729401
• Inchi： 1S/C11H7BrFNO2/c1-16-11(15)7-2-6-3-8(12)4-9(13)10(6)14-5-7/h2-5H,1H3
• InChI Key： QUZCBYABJIIIGQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C=C(C(OC)=O)C=1

Computed Properties

• Exact Mass: 282.96442g/mol
• Monoisotopic Mass: 282.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 6-bromo-8-fluoro-quinoline-3-carboxylate

Methyl 6-Bromo-8-Fluoro-Quinoline-3-Carboxylate (CAS No. 2306278-42-0): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of pharmaceutical and materials chemistry, methyl 6-bromo-8-fluoro-quinoline-3-carboxylate (CAS No. 2306278-42-0) has emerged as a crucial intermediate compound. This fluorinated quinoline derivative possesses unique structural features that make it particularly valuable for drug discovery programs and advanced material development. The presence of both bromo and fluoro substituents on the quinoline core provides multiple handles for further functionalization, allowing medicinal chemists to create diverse molecular architectures with precision.

The growing interest in heterocyclic compounds like methyl 6-bromo-8-fluoro-quinoline-3-carboxylate stems from their widespread applications in developing kinase inhibitors, antimicrobial agents, and fluorescent materials. Recent literature highlights how quinoline-based scaffolds are being investigated for their potential in treating various diseases, aligning with current research trends in targeted therapies. The compound's carboxylate ester group offers additional versatility, serving as either a reactive site or a protecting group in multi-step syntheses.

From a synthetic chemistry perspective, CAS 2306278-42-0 represents an excellent example of how strategic halogen placement can influence molecular properties. The 6-bromo substituent facilitates cross-coupling reactions (such as Suzuki or Buchwald-Hartwig couplings), while the 8-fluoro group can significantly alter the compound's electronic distribution and binding affinity in biological systems. These characteristics explain why researchers frequently search for "halogenated quinoline synthesis" and "fluoroquinoline building blocks" when designing new pharmaceutical candidates.

The physicochemical properties of methyl 6-bromo-8-fluoro-quinoline-3-carboxylate contribute to its handling and application advantages. With moderate solubility in common organic solvents and stability under standard laboratory conditions, this compound has become a preferred choice for many medicinal chemistry projects. Its molecular weight of 298.11 g/mol and well-defined melting point range make it particularly suitable for quality-controlled synthetic workflows, addressing the pharmaceutical industry's need for reliable intermediates.

Recent advances in C-H functionalization techniques have further increased the utility of 6-bromo-8-fluoroquinoline derivatives in complex molecule construction. The compound's compatibility with modern catalytic systems allows for efficient transformations that were previously challenging, answering frequent search queries about "directed quinoline functionalization" and "transition metal-catalyzed quinoline modification." These developments position CAS 2306278-42-0 as a forward-looking investment for research organizations.

In material science applications, the methyl quinoline-3-carboxylate structure has shown promise in developing organic semiconductors and luminescent materials. The bromo-fluoro substitution pattern enables fine-tuning of electronic properties, making it relevant to current investigations into energy-efficient display technologies. This aligns with growing market interest in "organic electronic materials" and "quinoline-based fluorophores," as evidenced by search trend analyses.

Quality control aspects of methyl 6-bromo-8-fluoro-quinoline-3-carboxylate production have gained attention following increased regulatory scrutiny in the fine chemicals sector. Reputable suppliers now provide comprehensive analytical data including HPLC purity profiles and spectroscopic characterization (1H NMR, 13C NMR, MS), addressing researchers' concerns about "high-purity quinoline derivatives" and "certified chemical intermediates." These quality assurances are particularly important for pharmaceutical applications where impurity profiles can significantly impact downstream development.

The commercial availability of CAS 2306278-42-0 from multiple specialty chemical suppliers reflects its established position in the research community. Current market analyses indicate steady demand growth for such functionalized quinoline compounds, driven by ongoing drug discovery initiatives and materials research programs. Procurement specialists often search for "bulk quinoline intermediates" and "custom fluorinated heterocycles," highlighting the need for reliable supply chains of these valuable building blocks.

From an environmental perspective, the synthesis and handling of methyl 6-bromo-8-fluoro-quinoline-3-carboxylate have benefited from recent green chemistry innovations. Modern catalytic methods have reduced the need for hazardous reagents in its production, responding to industry demands for "sustainable heterocycle synthesis" and "eco-friendly pharmaceutical intermediates." These improvements align with broader trends toward greener synthetic methodologies in academic and industrial laboratories.

Looking ahead, 6-bromo-8-fluoro-quinoline-3-carboxylic acid methyl ester is poised to maintain its relevance as research into targeted therapies and advanced materials continues to expand. Its structural features address multiple current challenges in molecular design, from improving drug bioavailability to enabling novel material properties. As the scientific community increasingly searches for "multifunctional heterocyclic scaffolds" and "versatile pharmaceutical intermediates," compounds like CAS 2306278-42-0 will undoubtedly remain at the forefront of innovative chemical research and development.